1-(5-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 1-(5-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone
• InChI: InChI=1S/C11H12O4/c1-7(12)8-3-4-9-11(10(8)13-2)15-6-5-14-9/h3-4H,5-6H2,1-2H3
• InChI Key: HPOZJSSYCURCDV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=C(C=C1)OCCO2)OC

Description

1-(5-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

In a round-bottomed flask, 500 mg of 1-(5-Hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one was dissolved in 1 mL of DMF. To this solution was added, 414 mg of K2CO3, and methyl iodide (1 mL, excess). The reaction was heated to 80° C. overnight. The reaction was poured into water and extracted with diethyl ether. The organic extract was washed with brine, dried (Na2SO4), filtered, and concentrated to afford 0.38 g (70%) of the acetophenone 8.

Synthesis routes and methods II

Procedure details